Ethyl 5-(diethylcarbamoyl)-4-methyl-2-(5-methyl-3-phenyl-1,2-oxazole-4-amido)thiophene-3-carboxylate

• Molecular Formula: C24H27N3O5S
• Molecular Weight: 469.6 g/mol
• IUPAC Name: ethyl 5-(diethylcarbamoyl)-4-methyl-2-[(5-methyl-3-phenyl-1,2-oxazole-4-carbonyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C24H27N3O5S/c1-6-27(7-2)23(29)20-14(4)17(24(30)31-8-3)22(33-20)25-21(28)18-15(5)32-26-19(18)16-12-10-9-11-13-16/h9-13H,6-8H2,1-5H3,(H,25,28)
• InChI Key: CTQYOSVMYMBINZ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=C(C(=C(S1)NC(=O)C2=C(ON=C2C3=CC=CC=C3)C)C(=O)OCC)C

Description

Ethyl 5-(diethylcarbamoyl)-4-methyl-2-(5-methyl-3-phenyl-1,2-oxazole-4-amido)thiophene-3-carboxylate is a complex organic compound that belongs to the class of thiophene derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 5-(diethylcarbamoyl)-4-methyl-2-(5-methyl-3-phenyl-1,2-oxazole-4-amido)thiophene-3-carboxylate typically involves multi-step organic reactions. The starting materials may include thiophene derivatives, oxazole derivatives, and various reagents for functional group transformations. Common reaction conditions may involve the use of catalysts, solvents, and controlled temperatures to achieve the desired product.

Industrial Production Methods

Industrial production of such complex compounds often requires optimization of reaction conditions to maximize yield and purity. This may involve the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

Ethyl 5-(diethylcarbamoyl)-4-methyl-2-(5-methyl-3-phenyl-1,2-oxazole-4-amido)thiophene-3-carboxylate can undergo various chemical reactions, including:

Oxidation: Introduction of oxygen atoms into the molecule.

Reduction: Removal of oxygen atoms or addition of hydrogen atoms.

Substitution: Replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions may include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles (e.g., amines). Reaction conditions such as temperature, solvent, and pH play a crucial role in determining the outcome of these reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of Ethyl 5-(diethylcarbamoyl)-4-methyl-2-(5-methyl-3-phenyl-1,2-oxazole-4-amido)thiophene-3-carboxylate involves its interaction with specific molecular targets and pathways. These may include enzymes, receptors, or other biomolecules that mediate its biological effects. Detailed studies are required to elucidate the exact mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

Similar compounds may include other thiophene derivatives, oxazole derivatives, and carbamoyl-containing molecules. Examples include:

• Ethyl 5-(diethylcarbamoyl)-4-methylthiophene-3-carboxylate
• 2-(5-Methyl-3-phenyl-1,2-oxazole-4-amido)thiophene-3-carboxylate

Uniqueness

Ethyl 5-(diethylcarbamoyl)-4-methyl-2-(5-methyl-3-phenyl-1,2-oxazole-4-amido)thiophene-3-carboxylate is unique due to its specific combination of functional groups and structural features. This uniqueness may contribute to its distinct chemical reactivity and biological activity compared to similar compounds.